UBP618
Overview
Description
UBP618 is a pan-inhibitor of GluN1/GluN2 receptors.
Scientific Research Applications
1. Xenobiology and Genetic Alphabet Expansion
UBP618, as part of unnatural base pairs (UBPs), plays a significant role in xenobiology and the expansion of the genetic alphabet. This advancement enables the site-specific incorporation of novel components into DNA, RNA, and proteins, creating vast potential in various fields such as PCR-based diagnostics, high-affinity DNA aptamer generation, and the creation of semi-synthetic organisms (Kimoto & Hirao, 2020).
2. Ubiquitin-Specific Protease Research
In the realm of molecular biology, UBP618 is connected to the study of ubiquitin-specific protease 18 (USP18), also known as UBP43. This protease is a critical regulator in Toll-like receptor-mediated NF-κB activation in human macrophages. Understanding its function aids in unraveling the mechanisms of inflammatory immune responses and cell survival (Yang et al., 2015).
3. Synthetic Xenobiology
UBP618's application extends to synthetic xenobiology, a field that utilizes UBPs for genetic engineering. This technology has paved the way for generating novel DNAs, RNAs, and proteins with enhanced functionalities. It is instrumental in methods like quantitative PCR and DNA aptamer generation (Hamashima, Kimoto, & Hirao, 2018).
4. Biomedical Applications of UWB Radars
While not directly related to UBP618, UWB (ultra-wideband) radars, represented by the acronym UWB, offer significant applications in medicine. They are used in cardiac biomechanics assessment, chest movement monitoring, and even in non-invasive biochemical studies of soft tissues (Staderini, 2002).
5. Undergraduate Biology Education
The Undergraduate Biology Research Program (UBRP) is an educational initiative improving undergraduate science education by offering research opportunities. This program enhances students' understanding of the scientific process and promotes interdisciplinary collaborations in a research-intensive university setting (Bender, Ward, & Wells, 1994).
properties
CAS RN |
1333110-86-3 |
|---|---|
Product Name |
UBP618 |
Molecular Formula |
C17H11BrO3 |
Molecular Weight |
343.176 |
IUPAC Name |
4-Bromo-3-hydroxy-7-phenyl-naphthalene-2-carboxylic acid |
InChI |
InChI=1S/C17H11BrO3/c18-15-13-7-6-11(10-4-2-1-3-5-10)8-12(13)9-14(16(15)19)17(20)21/h1-9,19H,(H,20,21) |
InChI Key |
UISPFOJJZIPYLC-UHFFFAOYSA-N |
SMILES |
O=C(C1=C(O)C(Br)=C2C=CC(C3=CC=CC=C3)=CC2=C1)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
UBP618; UBP-618; UBP 618. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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